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Introduction
Tildipirosin is a semi-synthetic macrolide antibiotic used in veterinary medicine to treat

respiratory diseases in cattle and swine. It is effective against a range of bacterial pathogens,

and determining its Minimum Inhibitory Concentration (MIC) is crucial for understanding its

potency, monitoring for resistance, and establishing effective dosage regimens. These

application notes provide detailed protocols for determining the MIC of Tildipirosin against

relevant bacterial pathogens.

Quantitative Data Summary
The following tables summarize the MIC values of Tildipirosin against key veterinary

respiratory pathogens as reported in the literature. These values were primarily determined

using the broth microdilution method according to the Clinical and Laboratory Standards

Institute (CLSI) guidelines.

Table 1: Tildipirosin MIC Data for Bovine Respiratory Disease (BRD) Pathogens
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Bacterial Species MIC50 (µg/mL) MIC90 (µg/mL) MIC Range (µg/mL)

Mannheimia

haemolytica
1 2 0.25 to >32

Pasteurella multocida 0.5 1 0.25 to >32

Histophilus somni 2 4 1 to >32

Data compiled from field studies in the U.S.[1][2]

Table 2: Tildipirosin MIC Data for Swine Respiratory Disease (SRD) Pathogens

Bacterial Species MIC50 (µg/mL) MIC90 (µg/mL) MIC Range (µg/mL)

Actinobacillus

pleuropneumoniae
2 4 2–16

Bordetella

bronchiseptica
2 2 0.5–8

Pasteurella multocida 0.5 1 0.125–2

Glaesserella parasuis 1 2 0.032–4

Data from European sources.[3]

Table 3: Tildipirosin MIC Data for Other Bacteria

Bacterial Species MIC Range (µg/mL)

Salmonella 4–16

E. coli 1– >64

Campylobacter 1– >64

Enterococci 1– >64

[3]
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Experimental Protocols
The following are detailed protocols for determining the MIC of Tildipirosin. The broth

microdilution method is the most commonly used and recommended procedure.[4]

Protocol 1: Broth Microdilution MIC Assay
This method is performed in accordance with the guidelines of the Clinical and Laboratory

Standards Institute (CLSI).

Materials:

Tildipirosin analytical standard

Cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile saline or phosphate-buffered saline (PBS)

Incubator (35-37°C)

Multichannel pipette

Procedure:

Preparation of Tildipirosin Stock Solution:

Prepare a stock solution of Tildipirosin in an appropriate solvent (e.g., dimethyl sulfoxide

- DMSO) at a concentration of 1280 µg/mL.

Preparation of Tildipirosin Dilutions:

Perform serial two-fold dilutions of the Tildipirosin stock solution in CAMHB to achieve a

range of concentrations (e.g., 64, 32, 16, 8, 4, 2, 1, 0.5, 0.25, 0.125, 0.06, 0.03 µg/mL).

Add 100 µL of each dilution to the wells of a 96-well microtiter plate.
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Preparation of Bacterial Inoculum:

From a fresh culture plate (18-24 hours growth), select several colonies of the test

bacterium.

Suspend the colonies in sterile saline or PBS to match the turbidity of a 0.5 McFarland

standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

Dilute the standardized bacterial suspension 1:100 in CAMHB to obtain a final inoculum

density of approximately 5 x 10⁵ CFU/mL.

Inoculation:

Inoculate each well of the microtiter plate containing the Tildipirosin dilutions with 100 µL

of the final bacterial inoculum.

Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

Incubation:

Cover the microtiter plate and incubate at 35-37°C for 16-20 hours in ambient air.

Reading the Results:

The MIC is the lowest concentration of Tildipirosin that completely inhibits visible growth

of the bacteria. Growth is indicated by turbidity or a pellet at the bottom of the well.

Protocol 2: Agar Dilution MIC Assay
This method is an alternative to broth microdilution and is also based on CLSI guidelines.

Materials:

Tildipirosin analytical standard

Mueller-Hinton Agar (MHA)

Bacterial inoculum standardized to 0.5 McFarland turbidity
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Sterile saline or PBS

Petri dishes

Incubator (35-37°C)

Inoculum replicating device (e.g., Steers replicator)

Procedure:

Preparation of Tildipirosin-Containing Agar Plates:

Prepare a series of Tildipirosin stock solutions at 10 times the final desired

concentrations.

Melt MHA and cool to 45-50°C.

Add 1 part of each Tildipirosin stock solution to 9 parts of molten MHA to create plates

with the desired final concentrations.

Pour the agar into sterile petri dishes and allow them to solidify.

Include a control plate with no antibiotic.

Preparation of Bacterial Inoculum:

Prepare the bacterial inoculum as described in the broth microdilution protocol,

standardized to a 0.5 McFarland turbidity.

Inoculation:

Using an inoculum replicating device, spot-inoculate the surface of each agar plate with

the bacterial suspension. Each spot should contain approximately 10⁴ CFU.

Incubation:

Allow the inoculum spots to dry, then invert the plates and incubate at 35-37°C for 16-20

hours.
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Reading the Results:

The MIC is the lowest concentration of Tildipirosin at which there is no visible growth, a

faint haze, or a single colony at the inoculation spot.

Visualizations
Macrolide Mechanism of Action and Resistance
Tildipirosin, as a macrolide antibiotic, functions by inhibiting bacterial protein synthesis. It

binds to the 50S ribosomal subunit, interfering with the exit of the nascent polypeptide chain.

Resistance to macrolides can occur through several mechanisms.

Bacterial Ribosome (70S)Resistance Mechanisms

50S Subunit Protein
Synthesis

Inhibits translocation

30S Subunit

Tildipirosin

Binds to P-site and
exit tunnel Bacterial Cell

Death/Inhibition

Ribosomal Methylation
(erm genes) Prevents binding

Active Efflux
(msr-mph genes)

Pumps out drug

Drug Inactivation

Degrades drug

Click to download full resolution via product page

Caption: Mechanism of action of Tildipirosin and bacterial resistance mechanisms.

Experimental Workflow for MIC Determination
The following diagram illustrates the general workflow for determining the MIC of Tildipirosin
using either the broth microdilution or agar dilution method.
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Caption: General experimental workflow for determining the MIC of Tildipirosin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1682375#determining-the-minimum-
inhibitory-concentration-mic-of-tildipirosin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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